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Compound of Interest

Compound Name: (2-Bromophenyl)(phenyl)methanol
CAS No.: 59142-47-1
Cat. No.: B3037768

Get Quote

Executive Summary

(2-Bromophenyl)(phenyl)methanol (CAS: 29334-16-5) is a bifunctional diarylmethanol
scaffold characterized by the presence of a hydroxyl group and an ortho-bromine substituent.
Unlike its para- or meta-isomers, the ortho-positioning of the bromine atom renders this
molecule a "privileged structure” for intramolecular cyclization.

It serves as a critical junction intermediate in the synthesis of fluorene derivatives (widely used
in OLED materials and antimalarial drugs like Lumefantrine) and dibenzoxepines (tricyclic
antidepressants). This guide details the optimized synthesis of the core molecule, its
transformation into high-value tricyclic systems via Palladium-catalyzed C-H activation, and its
role in asymmetric synthesis.

Chemical Identity & Structural Properties[1][2][3]
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Property Data

IUPAC Name (2-Bromophenyl)(phenyl)methanol

2-Bromobenzhydrol;

Synonyms
-Phenyl-2-bromobenzyl alcohol
CAS Number 29334-16-5 (Racemic)
C
Molecular Formula H
BrO
Molecular Weight 263.13 g/mol
Appearance White to off-white crystalline solid
Melting Point 58-62 °C
Solubility Soluble in DCM, THF, Ethyl Acetate; Insoluble in

water

Secondary Alcohol (
Key Functional Groups
-OH), Aryl Bromide (Ar-Br)

Steric & Electronic Implications

The ortho-bromo substituent exerts a significant steric effect, twisting the phenyl rings out of
coplanarity. This pre-organization lowers the entropic barrier for intramolecular cyclization
reactions, making this scaffold superior to non-halogenated analogs for synthesizing fused ring
systems.

Synthetic Routes: Comparative Analysis

Two primary routes exist for synthesizing (2-Bromophenyl)(phenyl)methanol. The choice
depends on available starting materials and scale requirements.

Route A: The Grignard Addition (Laboratory Standard)
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» Reagents: Phenylmagnesium bromide + 2-Bromobenzaldehyde.
e Pros: High atom economy, convergent, room temperature reaction.

e Cons: Requires anhydrous conditions; potential for Wurtz coupling byproducts if Mg
activation is poor.

o Mechanism: Nucleophilic addition of the phenyl anion to the carbonyl carbon.

Route B: Ketone Reduction (Industrial Scale)
o Reagents: 2-Bromobenzophenone + NaBH

(in MeOH/THF).
 Pros: Very high purity, easy workup, avoids pyrophoric Grignard reagents.

» Cons: 2-Bromobenzophenone is more expensive than the aldehyde precursor.

e Mechanism: Hydride transfer to the carbonyl.

Experimental Protocol: Optimized Grignard
Synthesis

Objective: Synthesis of 50g of (2-Bromophenyl)(phenyl)methanol via Route A.

Reagents

e Bromobenzene (1.1 eq)

Magnesium turnings (1.2 eq)

2-Bromobenzaldehyde (1.0 eq)

lodine (crystal, catalytic)[1]

THF (Anhydrous)[2][3]

Step-by-Step Methodology
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Activation: In a flame-dried 3-neck flask under N

, place Mg turnings. Add a single crystal of |
and heat with a heat gun until iodine vaporizes to activate the Mg surface.

Grignard Formation: Add 10% of the Bromobenzene in THF. Initiate the reaction
(exotherm/turbidity). Dropwise add the remaining Bromobenzene/THF solution to maintain a
gentle reflux.[1] Stir for 1 hour after addition.

Addition: Cool the Grignard solution to 0°C. Add 2-Bromobenzaldehyde in THF dropwise
over 30 minutes. The solution will turn viscous.

Quench: Allow to warm to RT and stir for 2 hours. Quench slowly with saturated NH

Cl solution (exothermic).

Workup: Extract with Ethyl Acetate (3x). Wash combined organics with Brine. Dry over Na
SO

and concentrate in vacuo.

Purification: Recrystallize from Hexane/EtOAc (9:1) to yield white needles.

Validation Point:

H NMR (CDCI

) should show a singlet/doublet for the methine proton at

~6.0-6.2 ppm (depending on concentration/H-bonding).

Critical Reactivity: The "Ortho-Effect" & Cyclization

The defining feature of this molecule is its ability to undergo intramolecular Pd-catalyzed

cyclization to form Fluorene derivatives. This transformation is pivotal in materials science

(OLED hosts) and medicinal chemistry.

Pathway 1: Synthesis of 9H-Fluoren-9-ol
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Under Pd(0) catalysis, the C-Br bond undergoes oxidative addition, followed by intramolecular
carbopalladation of the neighboring phenyl ring and reductive elimination.

o Catalyst: Pd(OAc)

/ PPh

e Base: K

CO
or Cs
CO

e Solvent: DMF, 100°C

Pathway 2: Synthesis of Dibenzoxepines

Reaction with an alkylating agent followed by intramolecular etherification allows for the
formation of 7-membered oxygen-containing rings (Dibenz[b,e]oxepine), a core structure in
tricyclic antidepressants like Doxepin.

Visualization: Reaction Divergence

The following diagram illustrates the divergent pathways available from the (2-Bromophenyl)
(phenyl)methanol scaffold.
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Figure 1: Divergent synthetic pathways. The green path (Fluorene synthesis) represents the
highest strategic value for this specific ortho-bromo intermediate.

Pharmaceutical Applications: The Bepotastine &
Fluorene Connection

While often confused with its chloro-pyridyl analog (used for Bepotastine), (2-Bromophenyl)

(phenyl)methanol is a precursor for:

o Fluorene-Based Antimalarials: The cyclized product, 9-fluorenol, is the structural core for
Lumefantrine (Benflumetol). The ortho-bromo alcohol allows for the construction of the
fluorene core after introducing specific substituents on the phenyl rings, offering a
convergent synthetic strategy that avoids the regioselectivity issues of direct fluorene
functionalization.

o Chiral Diarylmethylamines: Through the conversion to the chloride (using SOCI

) and subsequent nucleophilic substitution with piperazine or piperidine derivatives, this
scaffold yields antihistamines and calcium channel blockers.

» Nefopam Analogues: The intramolecular cyclization of related amino-alcohols derived from
this scaffold yields benzoxazocine derivatives, used as non-opioid analgesics.
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. ve Yields of Cvclizati hod

Catalyst Yield (Fluoren-
Method Temp Notes
System 9-ol)
Requires high
Pd(OAC) heat; PPh
Standard Heck 110°C 65-70%
/PPh oxide removal
difficult.
Pd(OAc) Phase transfer
Jeffery Cond. 80°C 82% conditions;
/ TBAB cleaner profile.
Toxic tin
) AIBN / Bu residues; not
Radical 80°C 55% ]
SnH suitable for
pharma.

Safety & Handling

o Toxicity: The compound is an organobromide and likely an irritant. Avoid inhalation of dust.

» Reactivity: The benzylic alcohol is prone to disproportionation or oxidation if stored in direct
sunlight. Store in amber vials.

o Waste: Brominated waste must be segregated. Palladium residues from cyclization reactions
require scavenging (e.g., SiliaMetS®) to meet ICH Q3D guidelines for elemental impurities in
drug substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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